Cas no 72007-81-9 (Benzenepropanol, a-ethyl-a-methyl-, 1-acetate)
72007-81-9 structure
Product Name:Benzenepropanol, a-ethyl-a-methyl-, 1-acetate
CAS No:72007-81-9
MF:C14H20O2
MW:220.307404518127
CID:563432
Update Time:2026-04-29
Benzenepropanol, a-ethyl-a-methyl-, 1-acetate Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanol, a-ethyl-a-methyl-, 1-acetate
- (3-methyl-1-phenylpentan-3-yl) acetate
- Α-ETHYL-Α-METHYL- BENZENEPROPANOL ACETATE
- 1-Ethyl-1-methyl-3-phenylpropyl acetate
- 1-Phenyl-3-methyl-3-pentanyl acetate
- 3-methyl-1-phenylpentan-3-yl acetate
- 3-Pentanol,3-methyl-1-phenyl-,acetate
- acetic acid-(1-ethyl-1-methyl-3-phenyl-propyl ester)
- EINECS 276-282-6
- Essigsaeure-(1-aethyl-1-methyl-3-phenyl-propylester)
- Methylethyl phenylethyl carbinyl acetate
- Phenethylmethylethylcarbinyl acetate
- Phenylethyl methylethylcarbinyl acetate
-
Computed Properties
- Exact Mass: 220.14600
- Monoisotopic Mass: 220.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.0106 (rough estimate)
- Boiling Point: 321.25°C (rough estimate)
- Flash Point: 112.1°C
- Refractive Index: 1.4970 (estimate)
- PSA: 26.30000
- LogP: 3.35100
Benzenepropanol, a-ethyl-a-methyl-, 1-acetate Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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